Cas no 2138200-27-6 (2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine)

• Product Name: 2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine
• CAS No: 2138200-27-6
• MF: C₉H₁₉F₂NOS
• MW: 227.315068483353
• CID: 5299353
• Update Time: 2025-07-02

2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-3-[2-methyl-3-(methylsulfanyl)propoxy]propyl}(methyl)amine
• 2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine
• 1-Propanamine, 2,2-difluoro-N-methyl-3-[2-methyl-3-(methylthio)propoxy]-

• Inchi： 1S/C9H19F2NOS/c1-8(5-14-3)4-13-7-9(10,11)6-12-2/h8,12H,4-7H2,1-3H3
• InChI Key： PLGYGZWWNJINFC-UHFFFAOYSA-N
• SMILES： S(C)CC(C)COCC(CNC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 147
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6

Additional information on 2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine

Introduction to 2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine (CAS No. 2138200-27-6)

2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine, identified by its CAS number 2138200-27-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include fluoro-substituted aromatic rings, alkyl chains, and functional groups such as amines and sulfides. The presence of these elements not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug development and material science.

The molecular structure of 2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine is intricately designed to exhibit specific interactions with biological targets. The fluoro group at the 2-position of the molecule enhances its metabolic stability and binding affinity, which are critical factors in the design of pharmacologically active agents. Additionally, the amine and sulfide functionalities provide opportunities for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their enhanced pharmacokinetic profiles and improved efficacy compared to their non-fluorinated counterparts. The compound CAS No. 2138200-27-6 is no exception and has been studied for its potential applications in various therapeutic areas. For instance, its structural motif has been explored as a scaffold for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for a wide range of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel heterocyclic structures, which have shown promise in preclinical studies as potential drug candidates.

The role of fluoro-substituted compounds in medicinal chemistry cannot be overstated. These molecules often exhibit improved bioavailability, reduced metabolic degradation, and enhanced binding interactions with biological targets. The compound CAS No. 2138200-27-6, with its unique fluorine-containing moiety, aligns well with these trends and represents an important advancement in the field.

Recent advancements in computational chemistry have also contributed to the study of 2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its potential pharmacological activity. These computational studies have guided experimental efforts and have helped optimize its structure for improved efficacy.

The synthesis of CAS No. 2138200-27-6 involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. The introduction of fluorine atoms into organic molecules is particularly challenging due to their high reactivity and sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms selectively and efficiently.

In conclusion, 2,2-difluoro-N-methyl-3-(2-methyl-3-methylsulfanylpropoxy)propan-1-amine (CAS No. 2138200-27-6) is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthetic chemists and a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.